2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H26ClN3O2/c1-24-11-13-25(14-12-24)20(16-7-9-17(27-2)10-8-16)15-23-21(26)18-5-3-4-6-19(18)22/h3-10,20H,11-15H2,1-2H3,(H,23,26)
• InChI Key: PJJBGGDJPBNIFM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol

Description

2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a critical role in cell division and is overexpressed in many cancer types. MLN8054 has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer treatment.

Scientific Research Applications

Receptor Binding and Pharmacological Potency

Research has demonstrated that compounds structurally related to 2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide have significant affinities for receptors such as D2 and 5-HT2A, suggesting their potential in neuropharmacology. For instance, halogenated arylpiperazin-1-yl-ethyl-benzimidazoles, which share a similar structural framework, have been evaluated for their binding affinities at rat D2, 5-HT2A, and α1-adrenergic receptors, with some compounds showing high affinity and suggesting atypical antipsychotic potency (Tomić et al., 2011). Additionally, derivatives with modifications at the arylpiperazine component have displayed significant affinities for 5-HT1A serotonin ligands, indicating their potential in the development of serotonin receptor-targeted therapeutics (Glennon et al., 1988).

Role in Synthesis of Novel Compounds

The compound and its derivatives play a crucial role in the synthesis of novel compounds with potential pharmacological applications. For instance, the synthesis of new pyridine derivatives with antimicrobial activity has been reported, showcasing the versatility of the structural core of this compound in the development of new antimicrobial agents (Patel et al., 2011).

Pharmacological Evaluation and Potential Applications

Further pharmacological evaluations have indicated that compounds similar to this compound may possess antipsychotic, antidepressant, and anxiolytic properties. This is evidenced by studies exploring the antidepressant and anxiolytic-like effects of dual 5-HT1A and 5-HT7 antagonists in animal models (Pytka et al., 2015). These findings underscore the therapeutic potential of compounds within this chemical class for treating psychiatric disorders.